N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide

• IUPAC Name: N-benzyl-5-chloro-2-propylsulfonylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H16ClN3O3S/c1-2-8-23(21,22)15-18-10-12(16)13(19-15)14(20)17-9-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,17,20)
• InChI Key: ZJCWNGDHDXMBAI-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC=C(C(=N1)C(=O)NCC2=CC=CC=C2)Cl
• Molecular Formula: C15H16ClN3O3S
• Molecular Weight: 353.8 g/mol

Description

N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide, also known as BZPSP, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. BZPSP belongs to the class of pyrimidine derivatives and has been found to possess a range of biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide involves the inhibition of tubulin polymerization. Tubulin is a protein that plays a crucial role in cell division, and its inhibition can lead to the disruption of the cell cycle and ultimately cell death. N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has been found to induce oxidative stress in cancer cells, leading to the production of reactive oxygen species (ROS) and subsequent cell death. N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has also been found to inhibit the activity of various enzymes involved in the regulation of cell growth and survival.

Advantages and Limitations for Lab Experiments

N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has several advantages as a potential therapeutic agent. It exhibits potent cytotoxic effects on cancer cells, is relatively easy to synthesize, and has shown low toxicity in animal studies. However, the use of N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide in clinical settings may be limited by its poor solubility and bioavailability.

Future Directions

There are several future directions for research on N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide. One area of research could focus on improving the solubility and bioavailability of N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide to enhance its efficacy as a therapeutic agent. Another area of research could focus on the development of N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide derivatives with improved pharmacological properties. Additionally, further studies could investigate the potential of N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide as a treatment for other diseases, such as neurological disorders or viral infections.
In conclusion, N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide is a promising chemical compound that has shown potential as an anticancer agent. Its mechanism of action involves the inhibition of tubulin polymerization and the induction of oxidative stress in cancer cells. While there are limitations to its use in clinical settings, further research on N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide could lead to the development of new and effective therapies for cancer and other diseases.

Scientific Research Applications

N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has been extensively studied for its potential as an anticancer agent. Research has shown that N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide exhibits cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. N-benzyl-5-chloro-2-(propylsulfonyl)-4-pyrimidinecarboxamide has been found to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle of cancer cells.